(3R)-3-Amino-3-(4-methylcyclohexyl)propanamide

• Molecular Formula: C10H20N2O
• Molecular Weight: 184.28 g/mol
• SMILES: CC1CCC(CC1)C(CC(=O)N)N
• InChI: InChI=1S/C10H20N2O/c1-7-2-4-8(5-3-7)9(11)6-10(12)13/h7-9H,2-6,11H2,1H3,(H2,12,13)/t7?,8?,9-/m1/s1
• InChIKey: ZHAQMGKIRREKRK-AMDVSUOASA-N

(3R)-3-Amino-3-(4-methylcyclohexyl)propanamide – Identity and Comparator Landscape

(3R)-3-Amino-3-(4-methylcyclohexyl)propanamide (CAS 1604460-36-7) is a chiral β‑amino amide with the molecular formula C₁₀H₂₀N₂O and a molecular weight of 184.28 g·mol⁻¹ . The compound bears a primary amine and a primary amide on adjacent carbons of the propanamide backbone, with the (R)‑configuration at the C‑3 stereogenic centre. Its calculated octanol–water partition coefficient (LogP) is 1.0154, and its topological polar surface area (TPSA) is 69.11 Ų, with two hydrogen‑bond donors and two acceptors . These physicochemical descriptors place it among moderately lipophilic, low‑molecular‑weight chiral amines that are typically employed as synthetic intermediates, chiral building blocks, or fragment‑sized screening compounds in medicinal chemistry and chemical biology programmes.

Chiral (R)-configured β-amino amide

Stereodefined building block for asymmetric synthesis and chiral resolution workflows

Moderate lipophilicity, low TPSA

Supports membrane permeability optimization in lead discovery programmes

Fragment-like MW (184 Da)

Fits fragment-based screening and early medicinal chemistry campaigns

Procurement Risks of Generic Substitution

β‑Amino amides with a 4‑methylcyclohexyl substituent are not a commodity chemical class amenable to simple interchange. The (R)‑configured enantiomer affords defined stereochemical input for asymmetric synthesis and chiral resolution workflows, whereas the racemate introduces an equimolar (S)‑enantiomer that may yield diastereomeric downstream products, complicating purification, reducing atom economy, and potentially altering biological target engagement . Replacing the 4‑methylcyclohexyl moiety with an unsubstituted cyclohexyl analog reduces molecular weight by ~14 Da and lowers calculated LogP by approximately 0.25 units, a change that can shift membrane permeability, solubility, and off‑target binding profiles in lead‑optimisation campaigns . High‑strength head‑to‑head comparative bioactivity data for this specific compound remain limited in the public domain; therefore, procurement decisions must rely on the quantifiable physicochemical differentiation and stereochemical identity presented below.

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Racemate (CAS 1486303-04-1) introduces equimolar (S)-enantiomer, generating diastereomeric byproducts and adding chiral resolution burden.

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Des-methyl cyclohexyl analog lowers LogP by ~0.25, which may shift membrane permeability and off-target binding profiles.

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Limited public head-to-head bioactivity data; procurement decisions should rely on quantified physicochemical differentiation and stereochemical identity.

Quantitative Differentiation Against Closest Analogs

Enantiomeric Identity: Single (R)-Enantiomer Versus Racemate

The (3R)-3-Amino-3-(4-methylcyclohexyl)propanamide product is supplied as the single (R)-enantiomer (CAS 1604460-36-7) with a certified chemical purity of 95% . In contrast, the racemic mixture (CAS 1486303-04-1), also available at 95% chemical purity, contains an equimolar distribution of (R)- and (S)-enantiomers and lacks defined stereochemical identity . For users requiring enantiopure building blocks for asymmetric synthesis, chiral separation, or stereospecific biological assays, the racemate introduces an additional chiral resolution step or produces diastereomeric mixtures that reduce synthetic yield and complicate analytical characterisation.

Enantiomeric Composition

Vendor specification

(R)-enantiomer: 100% (R) Racemate: 50% (R) / 50% (S)

Eliminates chiral resolution step

No independent ee determination reported

Evidence Dimension	Stereochemical composition
Target Compound Data	Single (R)-enantiomer; chemical purity 95% (vendor specification)
Comparator Or Baseline	Racemic mixture (CAS 1486303-04-1); chemical purity 95% (vendor specification); equimolar (R)- and (S)-enantiomers
Quantified Difference	Enantiomeric composition: 100% (R) vs. 50% (R)/50% (S); no enantiomeric excess (ee) specification available for either product
Conditions	Vendor technical datasheet specifications (Leyan); no independent ee determination reported in public literature

Why This Matters

Procurement of a single enantiomer eliminates the need for costly and time-consuming chiral resolution, directly reducing downstream purification burden in stereoselective synthesis workflows.

Lipophilicity Tuning via 4-Methylcyclohexyl Substituent

The calculated LogP of (3R)-3-Amino-3-(4-methylcyclohexyl)propanamide is 1.0154 . The racemic des‑methyl analog, 3‑amino‑3‑cyclohexylpropanamide (CAS 771527‑14‑1), has a calculated LogP of 0.7694 . The presence of the 4‑methyl substituent on the cyclohexyl ring increases LogP by approximately 0.25 log units (ΔLogP ≈ +0.25), reflecting enhanced lipophilicity conferred by the additional methyl group. This shift is consistent with the well‑established Hansch π‑value for an aliphatic methyl group (~0.5), moderated here by the polar amide/amine functionalities and the cyclic scaffold.

Lipophilicity (LogP)

Calculated values

ΔLogP ≈ +0.25

vs des-methyl analog (LogP 0.77)

Enhances predicted membrane permeability

Consistent with Hansch π for methyl group

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP 1.0154
Comparator Or Baseline	3-Amino-3-cyclohexylpropanamide (racemic, CAS 771527-14-1): LogP 0.7694
Quantified Difference	ΔLogP ≈ +0.25 (target more lipophilic); molecular weight difference = +14.03 Da (184.28 vs. 170.25)
Conditions	Calculated LogP values reported by the same vendor platform (Leyan); consistent computational method applied across both entries

Why This Matters

The quantitatively higher LogP of the 4‑methylcyclohexyl analog predicts improved passive membrane permeability relative to the des‑methyl congener, a parameter that directly influences oral bioavailability potential in drug discovery programmes.

Conserved Polar Surface Area and Hydrogen-Bond Capacity

Both (3R)-3-Amino-3-(4-methylcyclohexyl)propanamide and its racemic des‑methyl analog share identical TPSA (69.11 Ų) and hydrogen‑bond donor/acceptor counts (2 HBD, 2 HBA) . The racemic 4‑methyl analog also exhibits the same TPSA and H‑bond profile as the (R)-enantiomer . This invariance confirms that the 4‑methyl substitution and stereochemical configuration modulate lipophilicity without altering the core hydrogen‑bonding capacity, allowing medicinal chemists to tune LogP independently of TPSA when selecting among these close analogs.

TPSA & H-Bond Capacity

Computed data

Identical: 69.11 Ų, 2 HBD, 2 HBA

Across all three analogs

LogP tunable independently of TPSA

No unintended solubility or permeability shift

Evidence Dimension	Topological polar surface area (TPSA) and hydrogen-bond donor/acceptor count
Target Compound Data	TPSA 69.11 Ų; HBD 2; HBA 2; Rotatable bonds 3
Comparator Or Baseline	Racemic 3-amino-3-(4-methylcyclohexyl)propanamide (CAS 1486303-04-1): TPSA 69.11 Ų; HBD 2; HBA 2; Rotatable bonds 3 . Racemic 3-amino-3-cyclohexylpropanamide (CAS 771527-14-1): TPSA 69.11 Ų; HBD 2; HBA 2; Rotatable bonds 3 .
Quantified Difference	ΔTPSA = 0; ΔHBD = 0; ΔHBA = 0 across all three comparators
Conditions	Computed physicochemical properties from vendor technical datasheets (Leyan platform)

Why This Matters

Identical TPSA and H‑bond profiles across analogs mean that procurement choices can be driven solely by stereochemical requirement and desired LogP, without unintended changes to solubility or permeability determinants governed by polar surface area.

Procurement-Guided Application Scenarios

Stereoselective Synthesis of Chiral β-Amino Amide Derivatives

When a synthetic route demands enantiopure β‑amino amide intermediates, procurement of the (R)-configured single enantiomer (CAS 1604460-36-7) avoids the diastereomeric complexity introduced by the racemate (CAS 1486303-04-1). This is particularly relevant for the preparation of chiral heterocycles, β‑lactam analogs, or peptidomimetic scaffolds where the C‑3 stereocentre governs the three‑dimensional presentation of pharmacophoric elements .

Physicochemical Property Optimization in Lead Discovery

The 4‑methylcyclohexyl substituent of the target compound provides a ΔLogP of approximately +0.25 relative to the des‑methyl cyclohexyl analog (LogP 0.77) while maintaining identical TPSA (69.11 Ų) and hydrogen‑bond capacity . This LogP increment can be exploited to fine‑tune lipophilicity within a congeneric series without perturbing polar surface area‑dependent properties such as aqueous solubility or passive paracellular permeability .

Chiral Pool Synthesis of Bioactive Molecules

Compounds bearing a 4‑methylcyclohexyl motif appear in inhibitors of spermidine synthase and other enzymatic targets. The target compound can serve as a direct chiral precursor for the construction of such inhibitors via functionalisation of the primary amine or amide termini, leveraging the defined (R)-configuration for stereochemical control throughout the synthetic sequence .

Chiral Reference Standard for Method Development

The availability of the (R)-enantiomer as a discrete chemical entity (CAS 1604460-36-7) distinct from the racemate (CAS 1486303-04-1) enables its use as a reference standard in chiral HPLC or SFC method development, enantiomeric excess determination, and batch‑to‑batch quality control of asymmetric synthetic processes .

Application

Selection Property

Validation Focus

Stereoselective synthesis of chiral β-amino amide derivatives

Single (R)-enantiomer (CAS 1604460-36-7)

Diastereomeric control, chiral purity

Physicochemical optimization in lead discovery

4-Methylcyclohexyl substituent

LogP tuning without TPSA change

Chiral pool synthesis of enzyme inhibitors

Defined (R)-configuration

Stereochemical control in functionalization

Chiral reference standard for method development

Distinct (R)-enantiomer identity

Enantiomeric excess, chiral HPLC/SFC method